Cas no 897454-47-6 (N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide)

• Product Name: N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide
• CAS No: 897454-47-6
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 5480490
• Update Time: 2025-06-12

N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-[2-[[5-(4-methylphenyl)-1H-imidazol-2-yl]thio]ethyl]-
• N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide

• Inchi： 1S/C17H17N3O2S/c1-12-4-6-13(7-5-12)14-11-19-17(20-14)23-10-8-18-16(21)15-3-2-9-22-15/h2-7,9,11H,8,10H2,1H3,(H,18,21)(H,19,20)
• InChI Key： DIDIYGOSSOJTEN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCCSC1NC(C2=CC=C(C)C=C2)=CN=1)=O

Additional information on N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide

Introduction to N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide (CAS No. 897454-47-6)

N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide, a compound with the chemical identifier CAS No. 897454-47-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, makes it a subject of intense interest for researchers aiming to develop novel therapeutic agents.

The core structure of N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide consists of several key components that contribute to its unique chemical properties. The presence of a furan moiety at the 2-position of the carboxamide group introduces a significant level of reactivity and versatility, making it a valuable scaffold for further chemical modifications. Additionally, the 1H-imidazole ring with an attached sulfanyl group at the 5-position enhances the compound's ability to interact with biological targets, particularly enzymes and receptors involved in various metabolic pathways.

The 4-methylphenyl substituent further enriches the structural diversity of this compound, providing additional sites for potential interactions with biological systems. This aromatic ring, with its methyl group at the para position, is known for its ability to modulate electronic properties and binding affinities, making it an attractive feature for drug design. The combination of these structural elements results in a molecule that possesses a balanced profile of chemical reactivity and biological activity.

In recent years, there has been growing interest in exploring the therapeutic potential of molecules that incorporate both imidazole and furan moieties. These heterocyclic systems have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The sulfanyl group attached to the imidazole ring in N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide is particularly noteworthy, as it can serve as a key interaction point with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The specific arrangement of functional groups in N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide allows it to interact selectively with certain enzymes and receptors, thereby minimizing off-target effects. This specificity is crucial for developing drugs that are both effective and safe for clinical use.

The synthesis of N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 5-(4-methylphenyl)-1H-imidazole and furan-2-carboxylic acid derivatives. These intermediates are then subjected to sulfanylation reactions to introduce the sulfanyl group onto the imidazole ring.

Following sulfanylation, the ethylation step is performed to attach an ethyl group at the 2-position of the carboxamide moiety. This step is critical for achieving the desired molecular architecture and ensuring optimal biological activity. The final product is obtained through careful purification techniques that remove any residual solvents or byproducts, yielding a high-purity compound suitable for further study.

The pharmacological evaluation of N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting potential applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vivo studies indicate that this compound may exhibit anticancer activity by targeting key signaling pathways associated with tumor growth and progression.

The development of new therapeutic agents often involves extensive optimization to improve potency, selectivity, and pharmacokinetic properties. N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide serves as an excellent starting point for such optimization efforts due to its well-defined structure and demonstrated biological activity. Researchers can modify various functional groups within the molecule to fine-tune its properties and enhance its therapeutic efficacy.

The impact of computational methods on drug discovery cannot be overstated. Advanced computational techniques such as molecular docking and virtual screening have been instrumental in identifying promising candidates like N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide. These methods allow researchers to predict how different molecules will interact with biological targets, thereby accelerating the drug discovery process.

In conclusion, N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and demonstrated biological activity make it a valuable compound for further research and development. As our understanding of complex biological systems continues to grow, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases.